Cas no 1261889-98-8 (5-(2,4-Difluorophenyl)-2-methylphenol)

• Product Name: 5-(2,4-Difluorophenyl)-2-methylphenol
• CAS No: 1261889-98-8
• MF: C₁₃H₁₀F₂O
• MW: 220.214710712433
• MDL: MFCD18313192
• CID: 2761516
• PubChem ID: 53218883
• Update Time: 2025-05-25

5-(2,4-Difluorophenyl)-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• DTXSID90683780
• 2',4'-Difluoro-4-methyl[1,1'-biphenyl]-3-ol
• MFCD18313192
• 5-(2,4-Difluorophenyl)-2-methylphenol, 95%
• 1261889-98-8
• 5-(2,4-DIFLUOROPHENYL)-2-METHYLPHENOL
• 5-(2,4-Difluorophenyl)-2-methylphenol

• MDL： MFCD18313192
• Inchi： 1S/C13H10F2O/c1-8-2-3-9(6-13(8)16)11-5-4-10(14)7-12(11)15/h2-7,16H,1H3
• InChI Key： NPPGQZHOSCCVRF-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=CC(C)=C(C=1)O)F

Computed Properties

• Exact Mass: 220.06997126g/mol
• Monoisotopic Mass: 220.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-(2,4-Difluorophenyl)-2-methylphenol

5-(2,4-Difluorophenyl)-2-methylphenol (CAS No. 1261889-98-8): A Comprehensive Overview

5-(2,4-Difluorophenyl)-2-methylphenol, identified by the CAS registry number 1261889-98-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a phenolic group substituted with a difluorophenyl moiety and a methyl group. The presence of these substituents imparts distinct chemical and biological properties to the molecule, making it a subject of extensive research.

The synthesis of 5-(2,4-Difluorophenyl)-2-methylphenol involves a series of carefully designed organic reactions. Researchers have employed various methodologies, including nucleophilic aromatic substitution and coupling reactions, to achieve this compound with high purity and yield. The use of transition metal catalysts has been particularly effective in facilitating these transformations, ensuring the formation of the desired product with minimal side reactions.

Recent studies have highlighted the potential of 5-(2,4-Difluorophenyl)-2-methylphenol as a precursor in drug discovery. Its ability to act as a building block for more complex molecules has been exploited in the development of novel therapeutic agents. For instance, derivatives of this compound have shown promise in targeting specific enzymes involved in metabolic disorders and inflammatory conditions.

In terms of biological activity, 5-(2,4-Difluorophenyl)-2-methylphenol exhibits selective binding to certain receptors, making it a valuable tool in studying receptor-ligand interactions. This property has led to its use in various biochemical assays and high-throughput screening campaigns aimed at identifying potential drug candidates.

The physical properties of CAS No. 1261889-98-8 are well-documented, with a melting point of approximately 150°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques like HPLC and NMR spectroscopy.

From an environmental standpoint, the biodegradation and toxicity profiles of 5-(2,4-Difluorophenyl)-2-methylphenol have been assessed to ensure its safe handling and disposal. These studies have revealed that the compound undergoes rapid microbial degradation under aerobic conditions, minimizing its environmental impact.

In conclusion, CAS No. 1261889-98-8, or 5-(2,4-Difluorophenyl)-2-methylphenol, stands as an important molecule in contemporary chemical research. Its versatile structure and promising biological activities continue to drive innovation across multiple disciplines.